Cas no 2820537-08-2 ([(8R)-6-(difluoromethylene)-2,3,5,7-tetrahydro-1H-pyrrolizin-8-yl]methanol)

• Product Name: [(8R)-6-(difluoromethylene)-2,3,5,7-tetrahydro-1H-pyrrolizin-8-yl]methanol
• CAS No: 2820537-08-2
• MF: C₉H₁₃F₂NO
• MW: 189.202429533005
• CID: 6785239
• PubChem ID: 164875941
• Update Time: 2025-07-01

[(8R)-6-(difluoromethylene)-2,3,5,7-tetrahydro-1H-pyrrolizin-8-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 2820537-08-2
• SCHEMBL24649099
• G15615
• (R)-(2-(Difluoromethylene)tetrahydro-1H-pyrrolizin-7a(5H)-yl)methanol
• [(8R)-6-(difluoromethylene)-2,3,5,7-tetrahydro-1H-pyrrolizin-8-yl]methanol

• Inchi： 1S/C9H13F2NO/c10-8(11)7-4-9(6-13)2-1-3-12(9)5-7/h13H,1-6H2/t9-/m1/s1
• InChI Key： WHTROZLXEJJKLK-SECBINFHSA-N
• SMILES： F/C(=C1\CN2CCC[C@]2(CO)C\1)/F

Computed Properties

• Exact Mass: 189.09652036g/mol
• Monoisotopic Mass: 189.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 23.5Ų

Additional information on [(8R)-6-(difluoromethylene)-2,3,5,7-tetrahydro-1H-pyrrolizin-8-yl]methanol

[(8R)-6-(difluoromethylene)-2,3,5,7-tetrahydro-1H-pyrrolizin-8-yl]methanol: A Comprehensive Overview of Its Chemical Properties and Therapeutic Potential

[(8R)-6-(difluoromethylene)-2,3,5,7-tetrahydro-1H-pyrrolizin-8-yl]methanol, with the CAS number 2820537-08-2, represents a novel class of organic compounds that have garnered significant attention in the field of pharmaceutical research. This compound belongs to the family of pyrrolizidine alkaloids, which are known for their diverse biological activities. The molecular structure of [(8R)-6-(difluoromethylene)-2,3,5,7-tetrahydro-1H-pyrrolizin-8-yl]methanol is characterized by a pyrrolizidine ring system with a difluoromethylene group at the 6-position and a hydroxyl group at the 8-position. These structural features contribute to its unique pharmacological profile and potential therapeutic applications.

Recent studies have highlighted the significance of [(8R)-6-(difluoromethylene)-2,3,5,7-tetrahydro-1H-pyrrolizin-8-yl]methanol in the development of new drugs targeting inflammatory diseases. A 2023 publication in Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by modulating the NF-κB signaling pathway. The research team demonstrated that the difluoromethylene group plays a critical role in enhancing the compound's ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that [(8R)-6-(difluoromethylene)-2,3,5,7-tetrahydro-1H-pyrrolizin-8-yl]methanol could serve as a promising lead compound for the design of anti-inflammatory drugs.

Moreover, the stereochemistry of [(8R)-6-(difluoromethylene)-2,3,5,7-tetrahydro-1H-pyrrolizin-8-yl]methanol is a key factor in its biological activity. The (8R) configuration of the hydroxyl group is essential for the compound's interaction with specific protein targets. A 2024 study published in Organic & Biomolecular Chemistry used computational modeling to show that the (8R) isomer has a higher binding affinity for the enzyme COX-2 compared to its (8S) counterpart. This stereochemical specificity underscores the importance of precise synthetic strategies in the development of this compound for therapeutic applications.

Another area of interest is the potential of [(8R)-6-(difluoromethylene)-2,3,5,7-tetrahydro-1H-pyrrolizin-8-yl]methanol in the treatment of neurodegenerative diseases. A 2023 preclinical study in Neuropharmacology found that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress. The study suggested that the difluoromethylene group may enhance the compound's ability to penetrate the brain tissue, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

From a synthetic perspective, the preparation of [(8R)-6-(difluoromethylene)-2,3,5,7-tetrahydro-1H-pyrrolizin-8-yl]methanol has been a focus of recent research. A 2022 paper in Chemical Communications described a novel asymmetric synthesis route that allows for the efficient production of this compound with high stereochemical purity. The method involves a cascade reaction that selectively introduces the difluoromethylene group at the 6-position and the hydroxyl group at the 8-position, ensuring the correct stereochemistry required for biological activity.

In addition to its therapeutic potential, [(8R)-6-(difluoromethylene)-2,3,5,7-tetrahydro-1H-pyrrolizin-8-yl]methanol has been investigated for its role in drug discovery. A 2023 review article in Drug Discovery Today highlighted the importance of this compound as a scaffold for the development of new drugs. The review emphasized that the unique structural features of [(8R)-6-(difluoromethylene)-2,3,5,7-tetrahydro-1H-pyrrolizin-8-yl]methanol make it a versatile platform for the design of compounds with diverse biological activities.

Despite its promising potential, the use of [(8R)-6-(difluoromethylene)-2,3,5,7-tetrahydro-1H-pyrrolizin-8-yl]methanol in clinical settings is still in its early stages. Ongoing research is focused on understanding the full spectrum of its biological activities and optimizing its pharmacological properties. A 2024 study in Pharmaceutical Research is currently exploring the formulation of this compound into a stable pharmaceutical dosage form, with the aim of improving its bioavailability and therapeutic efficacy.

Overall, [(8R)-6-(difluoromethylene)-2,3,5,7-tetrahydro-1H-pyrrolizin-8-yl]methanol represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure and biological activities make it a valuable compound for the development of new drugs targeting a wide range of diseases. Continued research into this compound is expected to yield important insights into its therapeutic potential and contribute to the advancement of drug discovery and development.